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Compound of Interest

Compound Name: Miglitol-d4

Cat. No.: B10820660 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Miglitol-d4

This guide provides a comprehensive overview of the physical and chemical properties of

Miglitol-d4, a deuterated isotopologue of the α-glucosidase inhibitor, Miglitol. It is intended for

researchers, scientists, and professionals in drug development who utilize isotopically labeled

standards in their work. This document details the compound's core properties, analytical

methodologies for its characterization, and its primary mechanism of action.

Core Physical and Chemical Properties
Miglitol-d4 is primarily used as an internal standard for the quantification of Miglitol in various

analytical techniques, particularly mass spectrometry.[1] Its physical and chemical

characteristics are crucial for its proper handling, storage, and application in experimental

settings.

Identification and Formulation
The fundamental identifiers and physical state of Miglitol-d4 are summarized below.
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Property Value Citation(s)

Formal Name

1-(2-hydroxyethyl-1,1,2,2-

d4)-2R-

(hydroxymethyl)-3R,4R,5S-

piperidinetriol

[1]

Synonym(s)

BAY 1099-d4, Glyset-d4, N-(2-

Hydroxyethyl-d4)-1-

deoxynojirimycin

[2]

CAS Number 1346597-27-0 (HCl Salt) [2][3]

Molecular Formula C₈H₁₃D₄NO₅ [1]

Molecular Weight 211.3 g/mol [1]

Appearance Solid, White to Off-White Solid [1][4]

Purity
≥99% deuterated forms (d1-

d4)
[1]

Solubility and Stability
The solubility and stability of Miglitol-d4 are critical for preparing stock solutions and ensuring

the integrity of the compound over time.
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Property Value Citation(s)

Solubility

DMSO: Soluble, ~3 mg/mL, up

to 50 mg/mL with warming

Water: Soluble, up to 60

mg/mL PBS (pH 7.2): ~10

mg/mL

[1][5][6][7]

Storage -20°C [1][7]

Stability

Solid: ≥ 4 years at -20°C

Solution: Aqueous solutions

should not be stored for more

than one day. Solutions in

DMSO or distilled water may

be stored at -20°C for up to

one month.

[1][5][7]

Note: The melting point for unlabeled Miglitol is reported as 114°C.[8][9]

Mechanism of Action
Miglitol's primary therapeutic action is the competitive and reversible inhibition of membrane-

bound intestinal α-glucosidase enzymes.[10] These enzymes, located in the brush border of

the small intestine, are responsible for the hydrolysis of complex carbohydrates

(oligosaccharides and disaccharides) into absorbable monosaccharides like glucose.[10][11]

[12] By inhibiting these enzymes, Miglitol delays carbohydrate digestion and glucose

absorption, leading to a reduction in postprandial hyperglycemia.[10][13] This mechanism is

distinct from sulfonylureas as it does not enhance insulin secretion.[10]
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Sample Preparation

HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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